Cas no 2172251-78-2 (8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate)

• Product Name: 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate
• CAS No: 2172251-78-2
• MF: C₁₁H₁₈O₇S₂
• MW: 326.38642168045
• CID: 6550643
• PubChem ID: 165846164
• Update Time: 2025-07-28

8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate
• 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]dioxolane]-4'-ylmethyl methanesulfonate
• EN300-1614675
• 2172251-78-2

• Inchi： 1S/C11H18O7S2/c1-19(12,13)17-7-8-6-16-11(18-8)4-9-2-3-10(5-11)20(9,14)15/h8-10H,2-7H2,1H3
• InChI Key： TVDBRIPTLFDXRV-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC1(C2)OCC(COS(C)(=O)=O)O1)(=O)=O

Computed Properties

• Exact Mass: 326.04939526g/mol
• Monoisotopic Mass: 326.04939526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 113Ų

Additional information on 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate

Introduction to 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate (CAS No. 2172251-78-2)

The compound 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate, identified by its CAS number 2172251-78-2, represents a fascinating molecule in the realm of medicinal chemistry and pharmacology. Its intricate structure, featuring a spirobicyclic framework integrated with sulfur and oxygen heterocycles, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

At the core of this compound's chemical identity lies its unique spirobicyclic scaffold, which combines a thiophene ring with a dioxolane moiety. This structural arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The presence of multiple oxygen and sulfur atoms enhances its potential as a bioactive molecule, capable of engaging with enzymes and receptors in complex ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the spirobicyclo3.2.1octane core may facilitate conformational flexibility, allowing the molecule to adapt to specific binding pockets in proteins. This adaptability is crucial for designing molecules with high affinity and selectivity, minimizing off-target effects—a cornerstone of modern drug development.

The dioxolane substituent further enriches the compound's chemical space by introducing additional functional groups that can participate in hydrogen bonding or hydrophobic interactions. Such interactions are pivotal in determining the compound's solubility, bioavailability, and overall pharmacokinetic profile. Moreover, the methyl methanesulfonate (MMS) ester group appended to the dioxolane ring adds another layer of modularity, enabling synthetic chemists to explore derivatization strategies that could enhance biological activity or improve metabolic stability.

In the context of current research trends, this compound aligns well with the growing interest in heterocyclic compounds as pharmacophores. Heterocycles are ubiquitous in natural products and pharmaceuticals due to their ability to mimic biological motifs and exhibit diverse biological activities. The sulfur-containing thiophene ring, in particular, has garnered attention for its role in modulating enzyme activity and signaling pathways relevant to inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate is its potential as a scaffold for developing novel therapeutic agents. Researchers have hypothesized that its unique structural features could make it an effective inhibitor of key enzymes involved in metabolic disorders or as a modulator of epigenetic processes. Preliminary computational studies have suggested that analogs derived from this core structure may exhibit inhibitory activity against enzymes such as kinases or proteases, which are implicated in various disease pathways.

The integration of sulfur and oxygen heterocycles into a single molecular framework presents an intriguing challenge for medicinal chemists. These elements not only contribute to the compound's overall complexity but also offer opportunities for fine-tuning its biological properties through strategic modifications. For instance, altering the substitution pattern on the thiophene ring or introducing additional functional groups could lead to compounds with enhanced potency or selectivity against specific targets.

From a synthetic perspective, the preparation of 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-4'-ylmethyl methanesulfonate involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodology. Key steps likely include cycloaddition reactions between appropriate dienes and dienophiles to establish the spirobicyclic core, followed by functionalization at select positions to introduce the dioxolane and MMS groups. Advances in catalytic systems have made these transformations more efficient and scalable, paving the way for large-scale production if needed.

The pharmacological evaluation of this compound is still in its early stages; however， preliminary assays have shown promising signs of activity in vitro。 These assays often focus on assessing interactions with enzymes or receptors known to be involved in disease processes。 For example， studies might investigate whether derivatives of this compound can inhibit kinases responsible for cell proliferation or modulate receptors involved in pain perception。 Such investigations are critical for understanding how these molecules interact with biological systems at a molecular level。

The development of new drugs is not just about identifying active compounds but also about ensuring their safety and efficacy。 This requires rigorous testing across multiple levels， from cell-based assays to animal models， before human trials can be considered。 The complexity of 8，8-dioxo-8lambda6-thiaspirobicyclo3。2。1octane-3，2'-1，3dioxolane-4'-ylmethyl methanesulfonate presents both challenges and opportunities for researchers。 While its intricate structure may complicate synthetic routes， it also offers numerous possibilities for customization through medicinal chemistry interventions。

In conclusion， 8，8-dioxo-8lambda6-thiaspirobicyclo3。2。1octane-3，2'-1，3dioxolane-4'-ylmethyl methanesulfonate (CAS No。 2172251-78-2) stands out as a structurally unique and potentially bioactive molecule worthy of further exploration。 Its spirobicyclic framework combined with sulfur-and-oxygen-containing heterocycles provides a rich foundation for drug discovery efforts aimed at addressing unmet medical needs。 As research progresses， we can expect more insights into its pharmacological properties and applications， contributing to advancements in medicine。